

The Pyrazole Scaffold: A Privileged Core for Modern Therapeutics

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *(1H-Pyrazol-4-yl)methanamine dihydrochloride*

CAS No.: 1172862-88-2

Cat. No.: B1518728

[Get Quote](#)

An In-depth Technical Guide for Drug Development Professionals

Abstract: The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry.^{[1][2]} Its unique structural and electronic properties have established it as a "privileged scaffold," capable of interacting with a wide array of biological targets with high affinity and specificity.^[3] This guide provides a comprehensive technical overview of the therapeutic applications of pyrazole-containing compounds, intended for researchers, medicinal chemists, and drug development scientists. We will explore the fundamental chemistry, delve into key therapeutic areas with mechanistic insights, detail rational drug design principles based on structure-activity relationships (SAR), and provide actionable experimental protocols. This document synthesizes field-proven insights to explain the causality behind experimental choices and molecular design, grounding all claims in authoritative, verifiable references.

The Pyrazole Core: Chemical Properties and Medicinal Significance

The pyrazole ring is a π -excessive aromatic system.[4][5] Its two nitrogen atoms confer distinct properties: the N-1 nitrogen is typically pyrrole-like and can act as a hydrogen bond donor, while the N-2 nitrogen is pyridine-like and serves as a hydrogen bond acceptor.[6] This duality, combined with its planar structure and metabolic stability, allows the pyrazole core to serve as a versatile bioisostere for other aromatic rings like benzene, often leading to improved potency and physicochemical properties such as water solubility.[2][6] This adaptability has led to the successful development of numerous FDA-approved drugs across diverse therapeutic areas.[6][7]


Major Therapeutic Applications and Mechanisms of Action

The versatility of the pyrazole scaffold is evident in its broad range of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective effects.[5][8]

Anti-Inflammatory Agents: Selective COX-2 Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) are a primary treatment for inflammation and pain.[9] However, traditional NSAIDs non-selectively inhibit both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes. While COX-2 inhibition is responsible for the desired anti-inflammatory effects, COX-1 inhibition can lead to significant gastrointestinal side effects.[10][11]

Mechanism of Action: Pyrazole-based drugs, most notably Celecoxib (Celebrex), were designed as highly selective COX-2 inhibitors.[10][12][13] The mechanism relies on blocking the conversion of arachidonic acid to prostaglandin H₂, a key precursor for pro-inflammatory prostaglandins.[13][14] The diaryl-substituted pyrazole structure of celecoxib, with its polar sulfonamide side chain, binds to a hydrophilic side pocket present in the active site of COX-2, a feature absent in COX-1.[10][12] This structural difference is the basis for its ~10-20 fold selectivity, which reduces inflammation and pain while minimizing the risk of gastric ulcers associated with non-selective NSAIDs.[10][11]



[Click to download full resolution via product page](#)

Caption: Selective inhibition of the COX-2 pathway by pyrazole-based drugs like Celecoxib.


Anticancer Therapeutics: Targeting Kinase Signaling

The dysregulation of protein kinase signaling is a hallmark of many cancers.[15] The pyrazole scaffold has proven to be an exceptional framework for designing potent and selective kinase inhibitors.[16][17]

CDKs are crucial regulators of the cell cycle, and their hyperactivity is common in tumors.[18] [19] Pyrazole-based compounds have been developed as potent inhibitors of various CDKs, particularly CDK2 and CDK4/6, leading to cell cycle arrest and apoptosis in cancer cells.[18] [20][21] For instance, novel N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine derivatives have shown CDK2 inhibitory activity in the low nanomolar range, inducing cell cycle arrest at the S and G2/M phases.[21]

The JAK/STAT signaling pathway is central to immune responses, and its aberrant activation is implicated in myeloproliferative neoplasms and other cancers.[22][23] Ruxolitinib (Jakafi) is a pyrazole-containing drug that potently inhibits JAK1 and JAK2.[2][24]

Mechanism of Action: Cytokines bind to their receptors, leading to the activation of associated JAKs. Activated JAKs then phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins. Phosphorylated STATs dimerize, translocate to the nucleus, and regulate the transcription of genes involved in cell proliferation and survival.[22] Ruxolitinib and other pyrazole-based JAK inhibitors act as ATP-competitive inhibitors, binding to the kinase domain of JAKs and preventing the phosphorylation of STATs, thereby blocking the downstream signaling cascade.[22][25]



[Click to download full resolution via product page](#)

Caption: Inhibition of the JAK/STAT signaling pathway by pyrazole-based inhibitors.

Neurological Applications

Pyrazole derivatives have been explored for various neurological and psychiatric conditions.

- **CB1 Receptor Antagonism:** The pyrazole derivative Rimonabant was developed as a potent and selective antagonist for the cannabinoid CB1 receptor, initially for treating obesity.[\[26\]](#)[\[27\]](#) Although later withdrawn due to psychiatric side effects, the structure-activity relationship studies on this compound provided invaluable insights into the structural requirements for CB1 antagonism, including the need for specific phenyl rings at the 1 and 5 positions and a carboxamide group at the 3-position of the pyrazole ring.[\[26\]](#)[\[27\]](#)[\[28\]](#)
- **Neuroprotection:** Emerging research highlights the neuroprotective potential of pyrazole compounds.[\[29\]](#)[\[30\]](#)[\[31\]](#) Certain pyrazoline derivatives have shown protective effects against 6-hydroxydopamine (6-OHDA)-induced neurotoxicity, a model for Parkinson's disease, by mitigating oxidative stress.[\[32\]](#) Other studies have demonstrated that novel pyrazole derivatives can suppress the expression of pro-inflammatory cytokines in microglial cells, suggesting a therapeutic role in mitigating secondary inflammation following spinal cord injuries.[\[33\]](#)

Antimicrobial Agents

With the rise of antibiotic resistance, there is a critical need for novel antimicrobial agents.[\[8\]](#)[\[34\]](#) The pyrazole scaffold has been incorporated into compounds exhibiting a broad spectrum of antibacterial and antifungal activities.[\[35\]](#)[\[36\]](#)[\[37\]](#) These derivatives can target various metabolic pathways in both Gram-positive and Gram-negative bacteria.[\[34\]](#) For example, certain pyrazole-thiazole hybrids and aminoguanidine-derived diphenyl pyrazoles have demonstrated potent activity against resistant strains like MRSA, with MIC values comparable or superior to existing antibiotics.[\[34\]](#)[\[35\]](#)

Drug Design and Development

Structure-Activity Relationship (SAR) Insights

Systematic modification of the pyrazole core and its substituents is crucial for optimizing potency, selectivity, and pharmacokinetic properties. The causality behind these choices stems from understanding the steric and electronic requirements of the target's binding pocket.

Target Class	Position 1 Substituent	Position 3 Substituent	Position 5 Substituent	Rationale & Outcome
COX-2	Aryl (e.g., 4-sulfonamidophenyl)	Trifluoromethyl	Aryl (e.g., 4-methylphenyl)	The N1-aryl group with a sulfonamide moiety is critical for binding to the COX-2 specific side pocket, conferring high selectivity. [10] [12]
JAK Kinases	(Varies)	Linked to a deazapurine core	Substituted pyrazole ring	The pyrazole ring acts as a key pharmacophore that orients the molecule within the ATP-binding site of the kinase. [22] [24]
CDK2	(Varies)	N-(1H-pyrazol-4-yl)	4-(1-methyl-1H-pyrazol-4-yl)	Bioisosteric replacement of phenylsulfonamide with pyrazole groups led to potent and selective CDK2 inhibitors. [21]
CB1 Receptor	2,4-dichlorophenyl	Piperidinyl carboxamide	para-substituted phenyl	These specific substitutions were found to be essential for potent and selective antagonistic

activity at the
CB1 receptor.

[\[26\]](#)[\[27\]](#)

Synthetic Strategies and Experimental Protocols

The construction of the pyrazole ring is a well-established field, with several reliable methods. The choice of method is dictated by the desired substitution pattern, scalability, and availability of starting materials.

Workflow for Pyrazole Synthesis and Screening:

Caption: General workflow from synthesis to lead optimization for pyrazole compounds.

The Knorr synthesis, involving the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative, remains a primary and highly efficient method for preparing substituted pyrazoles.[\[5\]](#)[\[9\]](#)

Objective: To synthesize 1-phenyl-3-methyl-5-phenyl-1H-pyrazole.

Materials:

- 1,3-Diphenyl-1,3-propanedione (Dibenzoylmethane) (1.0 eq)
- Phenylhydrazine (1.1 eq)
- Glacial Acetic Acid (as solvent and catalyst)
- Ethanol (for recrystallization)

Procedure:

- Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,3-diphenyl-1,3-propanedione (e.g., 2.24 g, 10 mmol).
- Solvent Addition: Add glacial acetic acid (20 mL). Stir the mixture until the solid is fully dissolved. Causality: Acetic acid serves as both the solvent and an acid catalyst. It

protonates a carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for the subsequent nucleophilic attack.

- **Reagent Addition:** Add phenylhydrazine (e.g., 1.19 g, 11 mmol) dropwise to the stirred solution at room temperature. An exothermic reaction may be observed.
- **Reflux:** Heat the reaction mixture to reflux (approx. 118°C) and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). Causality: Heating provides the necessary activation energy for the cyclization and subsequent dehydration steps, driving the reaction to completion.
- **Isolation:** After completion, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-cold water (100 mL) with stirring. A solid precipitate will form.
- **Purification:** Collect the crude solid by vacuum filtration and wash thoroughly with cold water. Recrystallize the solid from hot ethanol to yield the pure product as white crystals. Causality: Recrystallization is a purification technique that leverages differences in solubility between the desired product and impurities at different temperatures to obtain a highly pure solid.
- **Characterization:** Dry the purified product under vacuum. Determine the melting point and characterize the structure using ^1H NMR, ^{13}C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its identity and purity. Expected yield is typically >80%.

Future Perspectives

The therapeutic journey of pyrazole compounds is far from over. Future research is likely to focus on several key areas:

- **Novel Targets:** Exploring the application of pyrazole scaffolds against emerging therapeutic targets, particularly within the "dark kinome".[\[38\]](#)
- **Multi-Target Ligands:** Designing single molecules that can modulate multiple targets simultaneously (e.g., dual COX/LOX or multi-kinase inhibitors) to achieve synergistic effects and overcome drug resistance.[\[9\]](#)
- **Green Synthesis:** Expanding the use of environmentally friendly synthetic methods like microwave-assisted, ultrasound, and mechanochemical techniques to improve efficiency and

reduce waste.[9][39]

- Targeted Delivery: Developing pyrazole-based conjugates or formulations for targeted drug delivery, enhancing efficacy while minimizing systemic toxicity.

In conclusion, the pyrazole scaffold is a validated and highly fruitful starting point for drug discovery. Its synthetic tractability and ability to interact with a multitude of biological targets ensure that it will continue to be a central element in the development of next-generation therapeutics for a wide range of human diseases.

References

- Celecoxib - StatPearls - NCBI Bookshelf. (URL: [\[Link\]](#))
- Celebrex (Celecoxib) Pharmacology - News-Medical.Net. (URL: [\[Link\]](#))
- Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists - PubMed. (URL: [\[Link\]](#))
- Celecoxib - Wikipedia. (URL: [\[Link\]](#))
- Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. (URL: [\[Link\]](#))
- From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. (URL: [\[Link\]](#))
- Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PubMed Central. (URL: [\[Link\]](#))
- Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds - MDPI. (URL: [\[Link\]](#))
- Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Publishing. (URL: [\[Link\]](#))
- Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC - NIH. (URL: [\[Link\]](#))

- Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH. (URL: [\[Link\]](#))
- Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (URL: [\[Link\]](#))
- Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - MDPI. (URL: [\[Link\]](#))
- Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer - PubMed. (URL: [\[Link\]](#))
- Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic - IJPPR. (URL: [\[Link\]](#))
- Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. (URL: [\[Link\]](#))
- Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - MDPI. (URL: [\[Link\]](#))
- Structure–Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists | Journal of Medicinal Chemistry - ACS Publications. (URL: [\[Link\]](#))
- Pyrazole as an anti-inflammatory scaffold: A comprehensive review - ResearchGate. (URL: [\[Link\]](#))
- Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - Encyclopedia.pub. (URL: [\[Link\]](#))
- What is the mechanism of Celecoxib? - Patsnap Synapse. (URL: [\[Link\]](#))
- Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents - Taylor & Francis Online. (URL: [\[Link\]](#))
- Pyrazoles as anticancer agents: Recent advances - SRR Publications. (URL: [\[Link\]](#))
- Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - MDPI. (URL: [\[Link\]](#))

- Celecoxib: Mechanism of Action & Structure - Study.com. (URL: [\[Link\]](#))
- Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors | ACS Medicinal Chemistry Letters - ACS Publications. (URL: [\[Link\]](#))
- Inherent Efficacies of Pyrazole-Based Derivatives for Cancer Therapy: The Interface Between Experiment and In Silico - Taylor & Francis. (URL: [\[Link\]](#))
- Structure–Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists - ACS Publications. (URL: [\[Link\]](#))
- Antibacterial pyrazoles: tackling resistant bacteria - PMC - NIH. (URL: [\[Link\]](#))
- Synthesis, Antibacterial Activity and Molecular Docking Studies of New Pyrazole Derivatives. (URL: [\[Link\]](#))
- Recent Advancement of Pyrazole Scaffold Based Neuroprotective Agents: A Review | Request PDF - ResearchGate. (URL: [\[Link\]](#))
- A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed. (URL: [\[Link\]](#))
- Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (URL: [\[Link\]](#))
- Recent Advancement of Pyrazole Scaffold Based Neuroprotective Agents: A Review. (URL: [\[Link\]](#))
- Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - NIH. (URL: [\[Link\]](#))
- 1-H-Pyrazole-3-carboxamide derivatives as potent CDK4/6 and FLT3 inhibitors. (URL: [\[Link\]](#))
- Discovery of pyrazol-3-ylamino pyrazines as novel JAK2 inhibitors - PubMed. (URL: [\[Link\]](#))
- Recent Advancement of Pyrazole Scaffold Based Neuroprotective Agents: A Review. (URL: [\[Link\]](#))

- Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (URL: [\[Link\]](#))
- Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (URL: [\[Link\]](#))
- Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (URL: [\[Link\]](#))
- Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations - Frontiers. (URL: [\[Link\]](#))
- Pyrazole: an emerging privileged scaffold in drug discovery - PMC - PubMed Central. (URL: [\[Link\]](#))
- Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC - PubMed Central. (URL: [\[Link\]](#))
- Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1 | Journal of Medicinal Chemistry - ACS Publications. (URL: [\[Link\]](#))
- Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates - MDPI. (URL: [\[Link\]](#))
- Synthesis and Structure-activity Relationship Studies of Pyrazole-based Heterocycles as Antitumor Agents - ResearchGate. (URL: [\[Link\]](#))
- Design, Synthesis, and Neuroprotective Effects of a Series of Pyrazolines against 6-Hydroxydopamine-Induced Oxidative Stress - PubMed. (URL: [\[Link\]](#))
- Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole | PPTX - Slideshare. (URL: [\[Link\]](#))

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations \[frontiersin.org\]](#)
- 2. [Pyrazole: an emerging privileged scaffold in drug discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 3. [Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 4. [mdpi.com \[mdpi.com\]](#)
- 5. [Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 6. [Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 7. [tandfonline.com \[tandfonline.com\]](#)
- 8. [Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 9. [ijpsjournal.com \[ijpsjournal.com\]](#)
- 10. [Celecoxib - Wikipedia \[en.wikipedia.org\]](#)
- 11. [What is the mechanism of Celecoxib? \[synapse.patsnap.com\]](#)
- 12. [Celecoxib - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- 13. [news-medical.net \[news-medical.net\]](#)
- 14. [Celecoxib: Mechanism of Action & Structure | Study.com \[study.com\]](#)
- 15. [tandfonline.com \[tandfonline.com\]](#)
- 16. [srrjournals.com \[srrjournals.com\]](#)
- 17. [A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 18. [Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 19. [researchgate.net \[researchgate.net\]](#)
- 20. [Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances \(RSC Publishing\) \[pubs.rsc.org\]](#)

- [21. mdpi.com \[mdpi.com\]](#)
- [22. Design, Synthesis, and Antitumor Evaluation of 4-Amino-\(1H\)-pyrazole Derivatives as JAKs Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. pubs.acs.org \[pubs.acs.org\]](#)
- [24. mdpi.com \[mdpi.com\]](#)
- [25. Discovery of pyrazol-3-ylamino pyrazines as novel JAK2 inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [27. pubs.acs.org \[pubs.acs.org\]](#)
- [28. pubs.acs.org \[pubs.acs.org\]](#)
- [29. researchgate.net \[researchgate.net\]](#)
- [30. Recent Advancement of Pyrazole Scaffold Based Neuroprotective Agents: A Review - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [31. researcher.manipal.edu \[researcher.manipal.edu\]](#)
- [32. Design, Synthesis, and Neuroprotective Effects of a Series of Pyrazolines against 6-Hydroxydopamine-Induced Oxidative Stress - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [33. tandfonline.com \[tandfonline.com\]](#)
- [34. Antibacterial pyrazoles: tackling resistant bacteria - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [35. mdpi.com \[mdpi.com\]](#)
- [36. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry \[orientjchem.org\]](#)
- [37. Synthesis, Antibacterial Activity and Molecular Docking Studies of New Pyrazole Derivatives | Bentham Science \[benthamscience.com\]](#)
- [38. mdpi.com \[mdpi.com\]](#)
- [39. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances \(RSC Publishing\) DOI:10.1039/D4RA08866B \[pubs.rsc.org\]](#)
- To cite this document: BenchChem. [The Pyrazole Scaffold: A Privileged Core for Modern Therapeutics]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1518728/docs#the-pyrazole-scaffold-a-privileged-core-for-modern-therapeutics\]](https://www.benchchem.com/product/b1518728/docs#the-pyrazole-scaffold-a-privileged-core-for-modern-therapeutics)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)